Methyl 4-(2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H23FN4O4/c1-31-23(30)16-5-7-19(8-6-16)25-20(29)14-28-11-9-15(10-12-28)22-26-21(27-32-22)17-3-2-4-18(24)13-17/h2-8,13,15H,9-12,14H2,1H3,(H,25,29)
• InChI Key: GNCNUYYFSMATOV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC(=CC=C4)F
• Molecular Formula: C23H23FN4O4
• Molecular Weight: 438.5 g/mol

Description

Methyl 4-(2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C23H23FN4O4 and its molecular weight is 438.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Oxadiazole Derivatives

  Oxadiazole compounds are notable for their broad spectrum of biological activities. A study outlined the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, which showed moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

• Photo-luminescent Properties

  Research on 1,3,4-oxadiazole derivatives has also demonstrated their potential in materials science, particularly in the creation of compounds with photoluminescent properties, which could be useful in the development of new materials for optical devices (Han et al., 2010).

• Antimicrobial Evaluation

  The synthesis and evaluation of novel 2-((4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)methyl)-5-substituted phenyl-1,3,4-oxadiazoles have shown significant antibacterial and antifungal activities, offering insights into the development of new antimicrobial agents (Vankadari et al., 2013).

• Chemosensors

  Research into oxadiazole compounds has also extended to the development of chemosensors for fluoride ions, demonstrating the versatility of these compounds in analytical chemistry applications (Ma et al., 2013).

• Neurological Applications

  A study on the role of Orexin-1 receptor mechanisms on compulsive food consumption highlighted the therapeutic potential of compounds targeting these receptors in treating binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).